3-Chloromethyl-7-methyl-benzothiophene

• Molecular Formula: C10H9ClS
• Molecular Weight: 196.70 g/mol
• IUPAC Name: 3-(chloromethyl)-7-methyl-1-benzothiophene
• InChI: InChI=1S/C10H9ClS/c1-7-3-2-4-9-8(5-11)6-12-10(7)9/h2-4,6H,5H2,1H3
• InChI Key: CPINHYIAOHVICM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CS2)CCl

Description

3-Chloromethyl-7-methyl-benzothiophene is a useful research compound. Its molecular formula is C10H9ClS and its molecular weight is 196.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

290 mg of 3-hydroxymethyl-7-methyl-benzo[b]thiophene are dissolved in ether, 0.6 ml SOCl2 added and the mixture stirred for 2 hours at room temperature. The reaction mixture is poured onto ice and the organic phase washed neutral, dried and concentrated under vacuum. The crude 3-chloromethyl-7-methyl-benzothiophene thus obtained is dissolved in acetone, mixed with an aqueoug solution of 170 mg of KCN and refluxed for 18 hours. The reaction mixture is concentrated, the residue partitioned between water and ether and the organic phase washed, dried, concentrated and chromatographed over silica-gel (eluant: toluene) to yield the title product is an oil.

Synthesis routes and methods II

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